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Compound of Interest

Compound Name: Irisoquin

Cat. No.: B018295 Get Quote

An In-depth Technical Guide to Irisoquin
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical and biological

properties of Irisoquin, a naturally occurring benzoquinone. The document summarizes its

chemical structure, synthesis, and known cytotoxic activities. Due to the limited availability of

public research data, this guide also highlights areas where information is not available and

provides generalized protocols and workflows for context.

Chemical Structure and Identification
Irisoquin is classified as a member of the quinone chemical class. Its core structure is a 1,4-

benzoquinone substituted with hydroxy, methoxy, and a long alkyl chain.

IUPAC Name: 2-hydroxy-5-methoxy-3-octadecylcyclohexa-2,5-diene-1,4-dione[1]

Molecular Formula: C₂₅H₄₂O₄[1]

CAS Number: 101339-26-8[1][2]

Synonyms: 2-hydroxy-3-octadecyl-5-methoxy-1,4-benzoquinone, 2-hydroxy-5-methoxy-3-

octadecyl-p-benzochinon[1]
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Quantitative Data
The primary biological activity reported for Irisoquin is its cytotoxicity against cancer cell lines.

The following table summarizes the available quantitative data from the initial isolation and

characterization studies.

Cell Line Cell Type ED₅₀ (μg/mL)

KB
Human oral epidermoid

carcinoma
1.8

P-388 Murine lymphocytic leukemia 0.03

Table 1: Cytotoxic Activity of Irisoquin.[3]

Experimental Protocols
Detailed experimental protocols for the synthesis and cytotoxicity testing of Irisoquin are not

readily available in the public domain. The information is likely contained within the original

isolation paper, which is not widely accessible. Therefore, the following sections provide

representative protocols for the synthesis of similar compounds and for general cytotoxicity

assays.

Representative Synthesis of 2-hydroxy-5-methoxy-3-
alkyl-1,4-benzoquinones
The following is a generalized workflow for the synthesis of 2-hydroxy-5-methoxy-3-alkyl-1,4-

benzoquinones, the chemical class to which Irisoquin belongs. This protocol is based on a

reported efficient synthesis method and may be adaptable for the synthesis of Irisoquin and its

derivatives.

Workflow:

Wittig Reaction: An ultrasound-assisted Wittig reaction is performed with an alkyltriphenyl

phosphonium bromide and 2-hydroxy-3,6-dimethoxy-benzaldehyde in a basic aqueous

solution.
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Reduction: The product from the Wittig reaction is then reduced using sodium in n-butanol

(Na/n-BuOH) to yield a 3,6-dimethoxy-2-alkylphenol.

Oxidation: The resulting phenol is oxidized using Fremy's salt to produce a 2,5-dimethoxy-3-

alkyl-1,4-benzoquinone.

Selective Hydrolysis: The final step is a selective hydrolysis with perchloric acid to convert

the dimethoxy benzoquinone into the target 2-hydroxy-5-methoxy-3-alkyl-1,4-benzoquinone.

Step 1: Wittig Reaction Step 2: Reduction Step 3: Oxidation Step 4: Hydrolysis Final Product

Alkyltriphenyl phosphonium bromide +
2-hydroxy-3,6-dimethoxy-benzaldehyde Intermediate Product

Ultrasound, Base
3,6-dimethoxy-2-alkylphenol

Na/n-BuOH
2,5-dimethoxy-3-alkyl-1,4-benzoquinone

Fremy's Salt
2-hydroxy-5-methoxy-3-alkyl-1,4-benzoquinone

Perchloric Acid

Click to download full resolution via product page

Representative synthesis workflow for Irisoquin analogues.

General Cytotoxicity Assay Protocol (MTT Assay)
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a standard

colorimetric assay for assessing cell metabolic activity and, by inference, cell viability and

cytotoxicity. The following is a generalized protocol that is commonly used for cell lines such as

KB and P-388.

Workflow:

Cell Seeding: Plate cells in a 96-well plate at a predetermined density and incubate to allow

for cell attachment.

Compound Treatment: Treat the cells with various concentrations of the test compound (e.g.,

Irisoquin) and include control wells (untreated or vehicle control). Incubate for a specified

period (e.g., 24, 48, or 72 hours).

MTT Addition: Add MTT solution to each well and incubate for a few hours. During this time,

mitochondrial dehydrogenases in viable cells reduce the yellow MTT to a purple formazan
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product.

Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO) to

dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance of the solution at a specific wavelength

(typically around 570 nm) using a microplate reader. The intensity of the purple color is

directly proportional to the number of viable cells.
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Click to download full resolution via product page

General workflow for an MTT-based cytotoxicity assay.

Signaling Pathways and Mechanism of Action
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There is currently no publicly available information on the specific signaling pathways

modulated by Irisoquin or its detailed mechanism of action. Further research is required to

elucidate how Irisoquin exerts its cytotoxic effects.

Conclusion
Irisoquin is a cytotoxic benzoquinone with potent activity against certain cancer cell lines.

While its chemical structure is well-defined, there is a significant lack of detailed experimental

data and mechanistic studies in the public domain. The information provided in this guide

summarizes the current knowledge and offers a framework for future research into this

potentially valuable antineoplastic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [What is the chemical structure of Irisoquin?].
BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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